Cas no 2742653-29-6 (N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride)

• Product Name: N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride
• CAS No: 2742653-29-6
• MF: C₂₃H₂₁Cl₂N₃O
• MW: 426.338343381882
• CID: 5465381
• Update Time: 2025-07-15

N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5390777447
• N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride

• Inchi： 1S/C23H20ClN3O.ClH/c1-15-7-8-16(2)22(11-15)27-14-26-20-12-17(9-10-21(20)27)23(28)25-13-18-5-3-4-6-19(18)24;/h3-12,14H,13H2,1-2H3,(H,25,28);1H
• InChI Key： NTSQMEHBCAGXES-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(C1C=CC2=C(C=1)N=CN2C1C=C(C)C=CC=1C)=O.Cl

Computed Properties

• Exact Mass: 425.1061677 g/mol
• Monoisotopic Mass: 425.1061677 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 544
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 426.3
• Topological Polar Surface Area: 46.9

Additional information on N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride

Introduction to N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride (CAS No. 2742653-29-6)

N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride, a compound with the CAS number 2742653-29-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazole class, which is well-documented for its anxiolytic, sedative, and muscle relaxant properties. The structural configuration of this molecule, featuring a N-[(2-chlorophenyl)methyl] substituent and a 1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide core, suggests potential therapeutic applications that are both novel and promising.

The benzodiazole scaffold is renowned for its interaction with the gamma-aminobutyric acid (GABA) receptor system, which modulates neuronal excitability. The presence of the 2-chlorophenyl moiety and the 2,5-dimethylphenyl group in this compound may enhance its binding affinity and selectivity, making it a candidate for developing more targeted treatments for neurological disorders. Recent studies have highlighted the importance of optimizing benzodiazole derivatives to minimize side effects while maintaining efficacy.

In the realm of medicinal chemistry, the synthesis and characterization of this compound have been influenced by cutting-edge methodologies. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to predict the binding interactions of N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride with biological targets. These studies have provided valuable insights into its potential mechanisms of action.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for formulation development. Improved solubility can lead to better bioavailability and more effective drug delivery systems. This aspect has been a focal point in recent pharmaceutical research, as it directly impacts the therapeutic outcome of a drug.

Epidemiological and preclinical data suggest that compounds with similar structural features may exhibit anti-inflammatory and analgesic properties. The dual functionality provided by the benzodiazole core and the aromatic substituents makes N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride a versatile molecule with multiple potential applications. For instance, its anxiolytic effects could be beneficial in treating conditions such as generalized anxiety disorder (GAD), while its muscle relaxant properties might be useful in managing spasticity associated with neurological injuries.

The development of new benzodiazole derivatives is driven by the need for medications that offer improved safety profiles compared to classical benzodiazepines. Research has indicated that certain modifications can reduce the risk of dependence and withdrawal symptoms without compromising therapeutic efficacy. The unique structural features of N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride position it as a promising candidate for further investigation in this area.

Recent advancements in analytical chemistry have enabled more precise characterization of this compound. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming its molecular structure and purity. These high-resolution methods provide critical data for understanding its pharmacokinetic behavior and potential interactions with biological systems.

The pharmacological evaluation of N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride has revealed intriguing findings. Initial in vitro studies have demonstrated its ability to modulate GABAergic transmission at specific receptor subtypes. This selective interaction is crucial for developing drugs with reduced side effects compared to non-selective benzodiazepines. Furthermore, animal models have shown potential therapeutic benefits in conditions such as seizures and insomnia.

The future direction of research on this compound includes exploring its potential in combination therapies. For example, combining it with other neuromodulators could lead to synergistic effects that enhance treatment outcomes. Additionally, investigating its role in neuroprotection has sparked interest among researchers studying neurodegenerative diseases such as Alzheimer's and Parkinson's.

The regulatory landscape for new pharmaceuticals necessitates rigorous testing to ensure safety and efficacy before clinical use. Navigating these requirements involves comprehensive toxicological assessments and Phase I-II clinical trials. The preliminary data on N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride have generated enthusiasm among regulatory bodies and pharmaceutical companies alike.

In conclusion, N-[(2-chlorophenyl)methyl]-1-(2,5-dimethylphenyl)-1H-1,3-benzodiazole-5-carboxamide hydrochloride (CAS No. 2742653-29-6) represents a significant advancement in pharmaceutical chemistry with potential therapeutic applications across multiple neurological disorders. Its unique structural features and promising preclinical results position it as a valuable compound for further research and development. As our understanding of neurological pathways continues to evolve, compounds like this one will play a crucial role in shaping future treatments.